Cas no 1805671-43-5 (Methyl 5-chloromethyl-4-cyano-2-nitrophenylacetate)

• Product Name: Methyl 5-chloromethyl-4-cyano-2-nitrophenylacetate
• CAS No: 1805671-43-5
• MF: C₁₁H₉ClN₂O₄
• MW: 268.653161764145
• CID: 4981492
• Update Time: 2025-11-06

Methyl 5-chloromethyl-4-cyano-2-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloromethyl-4-cyano-2-nitrophenylacetate

• Inchi： 1S/C11H9ClN2O4/c1-18-11(15)4-7-2-8(5-12)9(6-13)3-10(7)14(16)17/h2-3H,4-5H2,1H3
• InChI Key： MHTVSZLZRFTSRP-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=CC(=C(C=1)CC(=O)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 373
• XLogP3: 1.6
• Topological Polar Surface Area: 95.9

Additional information on Methyl 5-chloromethyl-4-cyano-2-nitrophenylacetate

Methyl 5-chloromethyl-4-cyano-2-nitrophenylacetate (CAS No. 1805671-43-5): A Comprehensive Overview

Methyl 5-chloromethyl-4-cyano-2-nitrophenylacetate (CAS No. 1805671-43-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its intricate molecular structure, presents a unique set of properties and potential applications that make it a subject of intense study and interest. The presence of multiple functional groups, including a chloromethyl moiety and a cyanonitrophenyl backbone, contributes to its versatility and reactivity, making it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of Methyl 5-chloromethyl-4-cyano-2-nitrophenylacetate is highly complex, featuring both electron-withdrawing and electron-donating groups that influence its chemical behavior. The chloromethyl group, in particular, is known for its ability to participate in nucleophilic substitution reactions, which makes it a crucial component in the synthesis of more complex molecules. Additionally, the cyanonitrophenyl moiety introduces both cyano and nitro functional groups, which are well-documented for their role in various biochemical pathways and drug interactions.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The cyanonitrophenylacetate derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The combination of these functional groups in Methyl 5-chloromethyl-4-cyano-2-nitrophenylacetate suggests that it may exhibit similar bioactivities, although this remains to be fully elucidated through further research.

The synthesis of Methyl 5-chloromethyl-4-cyano-2-nitrophenylacetate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps typically include the nitration of a precursor aromatic compound followed by chloromethylation and subsequent acetylation. Each step must be carefully optimized to minimize side reactions and byproduct formation. Advanced synthetic techniques, such as catalytic hydrogenation and protective group chemistry, may be employed to enhance the efficiency and selectivity of the synthesis.

The chemical reactivity of Methyl 5-chloromethyl-4-cyano-2-nitrophenylacetate makes it a valuable building block for medicinal chemists. Its ability to undergo various transformations allows for the creation of a wide range of derivatives with tailored properties. For instance, the chloromethyl group can be readily replaced with other nucleophiles to introduce different substituents, while the nitro group can be reduced to an amine or hydroxylated to form an alcohol. These modifications open up numerous possibilities for designing novel compounds with enhanced pharmacological activity.

In the context of drug discovery, Methyl 5-chloromethyl-4-cyano-2-nitrophenylacetate has been explored as a potential scaffold for developing new therapeutic agents. Its structural features are reminiscent of several known bioactive molecules, suggesting that it may serve as a lead compound for further optimization. Researchers have been particularly interested in its potential as an intermediate in the synthesis of kinase inhibitors, given the importance of kinases in various disease pathways. The presence of both electron-withdrawing and electron-donating groups in its structure makes it an attractive candidate for modulating enzyme activity.

The role of computational chemistry has become increasingly prominent in the study of complex organic molecules like Methyl 5-chloromethyl-4-cyano-2-nitrophenylacetate. Advanced computational methods allow researchers to predict the behavior of molecules before they are synthesized in the lab, saving time and resources. Molecular modeling techniques can provide insights into how this compound might interact with biological targets, helping to guide the design of more effective drugs. Additionally, computational studies can help identify potential synthetic routes that are more efficient and environmentally friendly.

Ethical considerations are also an important aspect when conducting research on compounds like Methyl 5-chloromethyl-4-cyano-2-nitrophenylacetate. Ensuring that all experiments are conducted responsibly and with proper safety measures is paramount to protecting both researchers and the environment. This includes adhering to regulatory guidelines set forth by agencies such as the FDA and EMA when developing new pharmaceuticals.

The future prospects for Methyl 5-chloromethyl-4-cyano-2-nitrophenylacetate are promising, given its unique structural features and potential applications. As research continues to uncover new ways to utilize this compound, it is likely to play an increasingly important role in drug development. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.